![molecular formula C11H19N3 B1484975 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propan-1-amine CAS No. 2097977-12-1](/img/structure/B1484975.png)
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propan-1-amine
Overview
Description
Scientific Research Applications
Crystal Structure and Biological Activity
Pyrazole derivatives, including structures similar to 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propan-1-amine, have been studied for their crystal structure and potential biological activities. Synthesized pyrazoles were characterized using various spectroscopic methods and X-ray crystallography, revealing specific geometric parameters. These compounds have shown promising biological activity, including antitumor, antifungal, and antibacterial properties, providing insights into the molecular basis of their activity and potential applications in drug design (Titi et al., 2020).
Modification of Polymeric Materials
Amine compounds, including those structurally related to 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propan-1-amine, have been utilized to modify polymeric materials. The modification of radiation-induced poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels through condensation reactions with various amines has been studied. The resultant amine-treated polymers exhibited increased swelling properties and thermal stability, with potential applications in medical and antibacterial areas (Aly & El-Mohdy, 2015).
Domino Reactions in Aqueous Media
The synthesis of densely functionalized compounds from simple, acyclic starting materials, including pyrazole-based structures, has been explored using domino reactions in aqueous media. These reactions, catalyzed by L-proline, allow for the efficient assembly of complex molecules, indicating the versatility of pyrazole-based compounds in synthetic chemistry (Prasanna et al., 2013).
Safety and Hazards
properties
IUPAC Name |
3-[1-(cyclobutylmethyl)pyrazol-4-yl]propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3/c12-6-2-5-11-7-13-14(9-11)8-10-3-1-4-10/h7,9-10H,1-6,8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJAWJAKKZNYMIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2C=C(C=N2)CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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